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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

Anilofos is an organophosphate, anilide herbicide used for pre- and early post-emergence

control of annual grassy weeds and sedges, particularly in transplanted rice crops.[1][2] Its

efficacy as a selective herbicide is rooted in its specific chemical and physical properties, which

dictate its environmental fate, mode of action, and interaction with biological systems. This

guide provides a detailed overview of these properties for researchers and scientists in drug

development and crop protection.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Anilofos are summarized below.

These properties are crucial for understanding its behavior in various environmental and

biological matrices.
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Property Value Reference(s)

IUPAC Name

S-4-chloro-N-

isopropylcarbaniloylmethyl-

O,O-

dimethylphosphorodithioate

[1]

CAS Number 64249-01-0 [1]

Chemical Formula C₁₃H₁₉ClNO₃PS₂ [1]

Molar Mass 367.84 g·mol⁻¹

Appearance
White-to-brown solid; Colorless

crystals

Density 1.322 g/cm³

Melting Point 51 °C (124 °F; 324 K)

Boiling Point 444 °C (831 °F; 717 K)

Vapor Pressure 2.2 mPa at 20 °C

Water Solubility 9.4 mg/L at 20 °C

Solubility in Organic Solvents

Acetone: >700 g/L Chloroform:

>700 g/L Toluene: >700 g/L

Hexane: 7.4 g/L Ethanol, Ethyl

Acetate: 53 g/L

Log P (Octanol-Water Partition

Coefficient)
3.81

Flash Point 221 °C (430 °F)

Mechanism of Action: Inhibition of Cell Division
Anilofos is classified as a Group K3 herbicide, which acts by inhibiting the synthesis of very

long-chain fatty acids (VLCFAs). This inhibition primarily affects the meristematic tissues in

weeds, which are regions of active cell division and growth. By disrupting VLCFA synthesis,

Anilofos interferes with cell division and elongation, leading to stunted growth, discoloration,
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and eventual death of the susceptible weeds. It is absorbed mainly through the roots and, to a

lesser extent, through emerging shoots and leaves.
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Caption: Mechanism of action of Anilofos in susceptible weeds.

Experimental Protocols
Detailed experimental methodologies are critical for the accurate determination of the

physicochemical properties of compounds like Anilofos. Standardized protocols, such as those

from the Organisation for Economic Co-operation and Development (OECD), are typically

employed.

1. Determination of Melting Point (OECD Guideline 102)
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This method determines the temperature at which a substance transitions from a solid to a

liquid state.

Apparatus: A capillary tube melting point apparatus.

Procedure:

A small, dried sample of Anilofos is finely powdered and packed into a capillary tube to a

height of about 3 mm.

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range is recorded from the point at which the first droplet of liquid

appears to the point at which the substance is completely melted.

2. Determination of Water Solubility (OECD Guideline 105 - Flask Method)

This protocol measures the saturation mass concentration of a substance in water at a given

temperature.

Apparatus: Constant temperature water bath, flasks with stoppers, analytical balance,

centrifuge, and a suitable analytical method for quantification (e.g., HPLC).

Procedure:

An excess amount of Anilofos is added to a known volume of distilled water in a flask.

The flask is agitated in a constant temperature bath (e.g., 20°C) until equilibrium is

reached (typically 24-48 hours).

The solution is centrifuged to separate the undissolved solid.

The concentration of Anilofos in the clear aqueous phase is determined using a validated

analytical technique. This value represents the water solubility.
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3. Determination of n-Octanol/Water Partition Coefficient (Log P) (OECD Guideline 107 - Shake

Flask Method)

The partition coefficient is a measure of a chemical's lipophilicity and is crucial for predicting its

environmental fate and bioaccumulation potential.

Apparatus: Separatory funnels, mechanical shaker, centrifuge, analytical instrumentation

(e.g., HPLC or GC).

Procedure:

n-Octanol and water are mutually saturated by shaking them together for 24 hours and

then allowing the phases to separate.

A known amount of Anilofos is dissolved in either water or n-octanol.

The solution is placed in a separatory funnel with the other (immiscible) solvent. The

volume ratio is adjusted based on the expected Log P.

The funnel is shaken until equilibrium is established.

The mixture is centrifuged to ensure complete phase separation.

The concentration of Anilofos in both the n-octanol and water phases is measured.

The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to

the concentration in water. Log P is the base-10 logarithm of this value.
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Start: Prepare Solvents

1. Saturate n-Octanol and Water

2. Dissolve Anilofos in one phase

3. Mix phases in separatory funnel

4. Shake to reach equilibrium

5. Centrifuge for phase separation

6. Measure [Anilofos] in each phase
(e.g., via HPLC)

7. Calculate P = [Octanol]/[Water]
and Log P = log10(P)

End: Report Log P

Click to download full resolution via product page

Caption: Experimental workflow for determining Log P.

Environmental Fate and Behavior
The physicochemical properties of Anilofos directly influence its behavior in the environment.

Its low water solubility and high Log P value suggest it will have a strong affinity for soil organic

matter and lipids in organisms.
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Persistence: Anilofos is moderately persistent in soil, with a reported half-life of about 38

days. In flooded soil conditions, typical of rice paddies, its dissipation is faster, with a half-life

of 5 to 25 days.

Mobility: Due to its strong adsorption to soil particles, Anilofos shows no significant

tendency for leaching into groundwater.

Bioaccumulation: The high lipophilicity (indicated by Log P of 3.81) suggests a potential for

bioaccumulation; however, reports indicate it does not significantly bioaccumulate in soil.
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Caption: Relationship between properties and environmental fate.

In conclusion, the specific chemical and physical properties of Anilofos define its function as a

selective herbicide and its subsequent environmental impact. A thorough understanding of

these characteristics is essential for its safe and effective use in agriculture and for the

development of future crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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